4-methyl-2-[2-(4-methyl-1-piperidinyl)-2-oxoethoxy]pyrimidine

• IUPAC Name: 1-(4-methylpiperidin-1-yl)-2-(4-methylpyrimidin-2-yl)oxyethanone
• InChI: InChI=1S/C13H19N3O2/c1-10-4-7-16(8-5-10)12(17)9-18-13-14-6-3-11(2)15-13/h3,6,10H,4-5,7-9H2,1-2H3
• InChI Key: QITJHBLEOZYGFT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)COC2=NC=CC(=N2)C
• Molecular Formula: C13H19N3O2
• Molecular Weight: 249.31 g/mol

Description

4-methyl-2-[2-(4-methyl-1-piperidinyl)-2-oxoethoxy]pyrimidine is a synthetic compound that belongs to the class of pyrimidine derivatives. It is commonly used in scientific research for its potential therapeutic properties.

Scientific Research Applications

Synthesis and Anti-inflammatory Activities

Research on pyrimidine derivatives has shown significant advancements in their synthesis, with a focus on enhancing their anti-inflammatory effects. These compounds are known for their inhibitory action against various inflammatory mediators like prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, and others. The structure-activity relationships (SARs) of pyrimidines have been extensively studied to develop novel analogs with improved anti-inflammatory activities and reduced toxicity (Rashid et al., 2021).

Anticancer Properties

Pyrimidines have also been extensively researched for their anticancer properties. The structure of pyrimidines allows for diverse pharmacological interactions, suggesting their potential as future drug candidates for cancer treatment. The review of patent literature emphasizes the ongoing global research interest in pyrimidine-based anticancer agents, highlighting the significant number of patents published, particularly in recent years, which indicates the continuous exploration of pyrimidines in cancer therapy (Kaur et al., 2014).

Optical Sensors and Material Science

In the realm of optical sensors and material science, pyrimidine derivatives have been identified as promising sensing materials due to their ability to form coordination and hydrogen bonds. This makes them suitable for use in optical sensors, alongside their biological and medicinal applications. The versatility of pyrimidine derivatives in forming exquisite sensing materials has been documented, covering literature from 2005 to 2020, demonstrating their broad applicability and potential in developing novel sensing technologies (Jindal & Kaur, 2021).